Cas no 16531-21-8 (Benzenecarbothioamide,N-[2-(diethylamino)ethyl]-4-methoxy-)

Benzenecarbothioamide,N-[2-(diethylamino)ethyl]-4-methoxy- structure
16531-21-8 structure
Product Name:Benzenecarbothioamide,N-[2-(diethylamino)ethyl]-4-methoxy-
CAS No:16531-21-8
MF:C14H22N2OS
MW:266.402282238007
CID:188913
PubChem ID:3032657
Update Time:2025-04-19

Benzenecarbothioamide,N-[2-(diethylamino)ethyl]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide,N-[2-(diethylamino)ethyl]-4-methoxy-
    • N-[2-(diethylamino)ethyl]-4-methoxybenzenecarbothioamide
    • N-[2-(Diethylamino)ethyl]-p-methoxythiobenzamide
    • 16531-21-8
    • DTXSID20167886
    • BRN 2808231
    • BENZAMIDE, N-(2-DIETHYLAMINOETHYL)-p-METHOXYTHIO-
    • N-(2-Diethylaminoethyl)-p-methoxythiobenzamide
    • Inchi: 1S/C14H22N2OS/c1-4-16(5-2)11-10-15-14(18)12-6-8-13(17-3)9-7-12/h6-9H,4-5,10-11H2,1-3H3,(H,15,18)
    • InChI Key: GNUMWZZQMANUJW-UHFFFAOYSA-N
    • SMILES: S=C(C1C=CC(=CC=1)OC)NCCN(CC)CC

Computed Properties

  • Exact Mass: 266.14546
  • Monoisotopic Mass: 266.145284
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 56.6

Experimental Properties

  • Density: 1.059
  • Boiling Point: 364.6°C at 760 mmHg
  • Flash Point: 174.3°C
  • Refractive Index: 1.554
  • PSA: 24.5
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